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Compound of Interest

Compound Name: ((3-Chlorophenyl)sulfonyl)glycine

Cat. No.: B2474629

For Immediate Release

Shanghai, China — December 7, 2025 — An in-depth review of publicly available scientific
literature and chemical databases reveals a significant lack of detailed structural and
experimental data for the compound ((3-Chlorophenyl)sulfonyl)glycine. Despite its
availability from commercial suppliers for research purposes, comprehensive structural
analysis, including crystallographic data, bond lengths, and bond angles, remains unpublished.
Similarly, detailed experimental protocols for its synthesis and characterization, as well as its
specific biological signaling pathways, are not documented in accessible scientific literature.

This technical guide summarizes the currently available information for researchers, scientists,
and drug development professionals and highlights the areas where data is absent.

Chemical and Physical Properties

((3-Chlorophenyl)sulfonyl)glycine is a derivative of the amino acid glycine.[1] Basic chemical
information has been compiled from various chemical supplier databases.
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Property Value Source

MedChemExpress|[1],
Molecular Formula CsHsCINO4S

CymitQuimical[2]
] MedChemExpress|[1],
Molecular Weight 249.67 g/mol o
CymitQuimica[2]
MedChemExpress|[1],
CAS Number 565198-64-3 o
CymitQuimical2]
Appearance Solid (Typically) InvivoChem[3]
Melting Point 142-143°C InvivoChem[3]
LogP 2.174 InvivoChem[3]
Topological Polar Surface Area ]
91.85 A2 InvivoChem[3]
(tPSA)
Hydrogen Bond Donors 2 InvivoChem[3]
Hydrogen Bond Acceptors 5 InvivoChem[3]
Rotatable Bond Count 4 InvivoChem[3]

Synthesis and Experimental Protocols

A detailed, peer-reviewed experimental protocol for the specific synthesis of ((3-
Chlorophenyl)sulfonyl)glycine is not available in the current body of scientific literature.
General methods for the synthesis of N-arylsulfonyl amino acids typically involve the reaction of
an amino acid with an arylsulfonyl chloride under basic conditions. A plausible synthetic route
for ((3-Chlorophenyl)sulfonyl)glycine is visualized below, based on these general principles.

General Synthetic Workflow
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Caption: A generalized workflow for the synthesis of N-sulfonylated amino acids.

Structural Characterization

No crystallographic data or detailed spectroscopic analyses (NMR, IR, Mass Spectrometry) for
((3-Chlorophenyl)sulfonyl)glycine have been published. Commercial suppliers indicate that
the compound meets a minimum purity level, typically determined by HPLC and/or NMR, but
the full spectral data and interpretation are not publicly provided.[2]

Biological Activity and Signaling Pathways

((3-Chlorophenyl)sulfonyl)glycine is categorized as a glycine derivative.[1] Some sources
make general statements that amino acid derivatives can be used as ergogenic supplements,
potentially influencing the secretion of anabolic hormones, providing fuel during exercise, and
enhancing mental performance.[1] However, no specific studies were found that investigate the
biological activity or the specific signaling pathways of ((3-Chlorophenyl)sulfonyl)glycine.
Therefore, a diagram of its signaling pathway cannot be created at this time.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b2474629?utm_src=pdf-body-img
https://www.benchchem.com/product/b2474629?utm_src=pdf-body
https://www.researchgate.net/publication/325063729_Design_synthesis_and_biological_evaluation_of_N_-arylsulfonyl_carbazoles_as_novel_anticancer_agents
https://www.benchchem.com/product/b2474629?utm_src=pdf-body
https://comptes-rendus.academie-sciences.fr/chimie/articles/10.1016/j.crci.2008.09.004/
https://comptes-rendus.academie-sciences.fr/chimie/articles/10.1016/j.crci.2008.09.004/
https://www.benchchem.com/product/b2474629?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2474629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

While ((3-Chlorophenyl)sulfonyl)glycine is commercially available for research, there is a
notable absence of fundamental scientific data in the public domain. Key information regarding
its detailed 3D structure, comprehensive spectroscopic data, a validated synthetic protocol, and
its specific biological functions and mechanisms of action has not been published. This
presents an opportunity for further research to characterize this molecule and explore its
potential applications. Researchers working with this compound are encouraged to perform
and publish these fundamental analyses to contribute to the collective scientific knowledge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b2474629?utm_src=pdf-body
https://www.benchchem.com/product/b2474629?utm_src=pdf-custom-synthesis
https://comptes-rendus.academie-sciences.fr/chimie/articles/10.1016/j.crci.2008.09.004/
https://comptes-rendus.academie-sciences.fr/chimie/articles/10.1016/j.crci.2008.09.004/
https://www.researchgate.net/publication/325063729_Design_synthesis_and_biological_evaluation_of_N_-arylsulfonyl_carbazoles_as_novel_anticancer_agents
https://www.researchgate.net/publication/382597781_Synthesis_of_Aryl_N-aminosulfonamides_via_Hydrazinosulfonylation_A_Green_Chemistry_Approach
https://www.benchchem.com/product/b2474629#3-chlorophenyl-sulfonyl-glycine-structural-analysis
https://www.benchchem.com/product/b2474629#3-chlorophenyl-sulfonyl-glycine-structural-analysis
https://www.benchchem.com/product/b2474629#3-chlorophenyl-sulfonyl-glycine-structural-analysis
https://www.benchchem.com/product/b2474629#3-chlorophenyl-sulfonyl-glycine-structural-analysis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2474629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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